![molecular formula C12H13NO2 B7500079 N-ethyl-3-methyl-1-benzofuran-2-carboxamide](/img/structure/B7500079.png)
N-ethyl-3-methyl-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-3-methyl-1-benzofuran-2-carboxamide (EBF) is a synthetic compound that belongs to the benzofuran family. It was first synthesized in the early 2000s and has since gained significant attention in the scientific community for its potential applications in various fields. EBF is a versatile compound that has been studied for its various properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
N-ethyl-3-methyl-1-benzofuran-2-carboxamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In pharmacology, this compound has been studied for its potential as an analgesic and anti-inflammatory agent. This compound has also been studied for its potential as a drug discovery tool, as it can be used to identify new drug targets and lead compounds.
Mechanism of Action
N-ethyl-3-methyl-1-benzofuran-2-carboxamide's mechanism of action is not fully understood, but it is believed to act on the GABAergic system. This compound has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of anxiety, sleep, and muscle relaxation. This compound may also act on other neurotransmitter systems, such as the dopaminergic and serotonergic systems.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to have anxiolytic, sedative, and anticonvulsant effects. This compound has also been shown to reduce pain and inflammation in animal models. This compound has been shown to have low toxicity and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
N-ethyl-3-methyl-1-benzofuran-2-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has low toxicity and is well-tolerated in animal studies. This compound can also be used to identify new drug targets and lead compounds. However, this compound has some limitations for lab experiments. It has a short half-life and may require frequent dosing. This compound's mechanism of action is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for N-ethyl-3-methyl-1-benzofuran-2-carboxamide research. One area of research is the development of this compound-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is the development of this compound-based drugs for the treatment of pain and inflammation. This compound can also be used to identify new drug targets and lead compounds. Further research is needed to fully understand this compound's mechanism of action and its potential applications in various fields.
Synthesis Methods
N-ethyl-3-methyl-1-benzofuran-2-carboxamide is synthesized using a multistep process that involves the reaction of 3-methyl-1-benzofuran-2-carboxylic acid with ethylamine. The reaction takes place in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound.
Properties
IUPAC Name |
N-ethyl-3-methyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-3-13-12(14)11-8(2)9-6-4-5-7-10(9)15-11/h4-7H,3H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJOXPIPWKTUDTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C2=CC=CC=C2O1)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.